Cas no 1804985-46-3 (5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine
• CAS No: 1804985-46-3
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4845936
• Update Time: 2025-06-08

5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H5BrF2N2/c9-2-5-1-6(3-12)7(8(10)11)13-4-5/h1,4,8H,2H2
• InChI Key： NRNIBRWVQBMBNY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(C#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine

Research Briefing on 5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine (CAS: 1804985-46-3) in Chemical Biology and Pharmaceutical Applications

The compound 5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine (CAS: 1804985-46-3) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic compound features a reactive bromomethyl group, an electron-withdrawing cyano group, and a difluoromethyl substituent, making it a versatile building block for drug discovery and medicinal chemistry applications. Recent studies have highlighted its potential in the development of kinase inhibitors and other biologically active molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine as a precursor for novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group served as an excellent leaving group for nucleophilic substitution reactions, enabling efficient derivatization of the pyridine core. The resulting compounds demonstrated improved pharmacokinetic properties compared to earlier generations of BTK inhibitors, with particular enhancement in metabolic stability attributed to the difluoromethyl group.

Structural analysis of derivatives containing this scaffold, as reported in ACS Chemical Biology, revealed that the 3-cyano group participates in key hydrogen bonding interactions with protein targets, while the difluoromethyl group contributes to optimal lipophilicity for membrane permeability. Molecular modeling studies suggest that the electron-withdrawing nature of these substituents stabilizes the pyridine ring in a conformation favorable for target binding.

Recent synthetic methodology developments have expanded the utility of 1804985-46-3. A 2024 Nature Communications paper described a palladium-catalyzed cross-coupling protocol that preserves the sensitive difluoromethyl group while allowing diverse functionalization at the 5-position. This advancement has enabled the creation of compound libraries for high-throughput screening against various disease targets.

In pharmaceutical formulation research, the stability of 5-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine has been carefully characterized. Studies indicate that while the compound is stable under inert conditions, it requires protection from light and moisture during storage. The bromomethyl group shows particular reactivity toward nucleophiles, making it valuable for conjugation chemistry in prodrug development.

Ongoing clinical trials involving derivatives of this compound suggest promising applications in oncology and autoimmune diseases. Early-phase results demonstrate favorable safety profiles, with the difluoromethyl group potentially reducing oxidative metabolism concerns associated with traditional methyl groups. Researchers anticipate that this scaffold may yield several clinical candidates in the coming years.

From a chemical biology perspective, 1804985-46-3 has proven valuable as a tool compound for studying enzyme mechanisms. The bromomethyl group serves as an effective affinity label for cysteine residues in active sites, while the cyano group can participate in click chemistry modifications for subsequent bioconjugation or visualization.

Future research directions for this compound class include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The unique electronic properties imparted by the combination of substituents on the pyridine ring continue to make this scaffold attractive for rational drug design approaches.